Cas no 1692737-59-9 (6-Bromo-3-fluoro-2-methylaniline)

• Product Name: 6-Bromo-3-fluoro-2-methylaniline
• CAS No: 1692737-59-9
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 5005684
• PubChem ID: 97890175
• Update Time: 2026-02-27

6-Bromo-3-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-methylaniline
• SCHEMBL16550079
• F85754
• MFCD27975495
• 1692737-59-9
• BS-34726

• Inchi： 1S/C7H7BrFN/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,10H2,1H3
• InChI Key： IYYBCWAPDMWOPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1N)F

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 6-Bromo-3-fluoro-2-methylaniline

6-Bromo-3-fluoro-2-methylaniline: A Comprehensive Overview

6-Bromo-3-fluoro-2-methylaniline (CAS No. 1692737-59-9) is a versatile aromatic amine compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its bromine, fluorine, and methyl substituents on the aniline backbone, exhibits unique chemical properties that make it a valuable building block in various applications. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and material development.

The molecular structure of 6-bromo-3-fluoro-2-methylaniline plays a pivotal role in its reactivity and functionality. The presence of electron-withdrawing groups such as bromine and fluorine at the 6 and 3 positions, respectively, significantly influences the electronic environment of the aromatic ring. This modulation of electron density enhances the compound's ability to participate in various nucleophilic and electrophilic aromatic substitution reactions. Additionally, the methyl group at the 2 position introduces steric effects, which can be exploited to control regioselectivity in synthetic pathways.

Recent studies have demonstrated the utility of 6-bromo-3-fluoro-2-methylaniline in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks, which are integral to many pharmacologically active agents. Its ability to undergo Suzuki-Miyaura coupling reactions has been particularly advantageous in constructing complex molecular architectures with precision.

In the realm of materials science, 6-bromo-3-fluoro-2-methylaniline has shown promise as a precursor for advanced materials such as conductive polymers and functional coatings. The substitution pattern on the aromatic ring allows for tailored electronic properties, making it suitable for applications in organic electronics and optoelectronics.

From an analytical standpoint, 6-bromo-3-fluoro-2-methylaniline can be effectively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, ensuring its reliability as a reagent in synthetic processes.

In conclusion, 6-bromo-3-fluoro-2-methylaniline (CAS No. 1692737-59-9) stands out as a multifaceted compound with extensive applications across diverse scientific disciplines. Its unique chemical properties and compatibility with cutting-edge synthetic methodologies underscore its importance in contemporary research and development efforts.